Cas no 1420824-89-0 (5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1420824-89-0
• MF: C₉H₁₃ClFN₃O
• MW: 233.670424222946
• CID: 2169843
• Update Time: 2025-05-20

5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride
• 5-Fluoro-2-(piperidin-3-yloxy)pyrimidinehydrochloride

• Inchi： 1S/C9H12FN3O.ClH/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8;/h4-5,8,11H,1-3,6H2;1H
• InChI Key： QQQSSVMYFKZMPN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=NC(=NC=1)OC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 173
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride

Research Brief on 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride (CAS: 1420824-89-0)

5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride (CAS: 1420824-89-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics, particularly in oncology and central nervous system (CNS) disorders. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure, featuring a fluorinated pyrimidine core and a piperidine moiety, suggests its utility in modulating various biological targets. Recent publications have explored its role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase isoforms. For instance, a 2023 study demonstrated its inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are often dysregulated in cancers.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride. A novel catalytic method reported in the Journal of Medicinal Chemistry (2024) achieved a 90% yield using a palladium-catalyzed coupling reaction, significantly improving upon previous synthetic routes. This methodological innovation is expected to facilitate larger-scale production and further pharmacological evaluation.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic stability. Preliminary data indicate favorable absorption profiles and moderate plasma protein binding, making it a promising candidate for oral administration. However, challenges remain in optimizing its blood-brain barrier penetration for CNS-targeted applications, as highlighted in a recent pharmacokinetic modeling study (Bioorganic & Medicinal Chemistry Letters, 2024).

Looking ahead, the compound's versatility as a building block for further derivatization is being actively explored. Researchers are investigating its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. These efforts align with the growing trend in drug discovery towards modular and multifunctional therapeutic agents.

In conclusion, 5-Fluoro-2-(piperidin-3-yloxy)pyrimidine hydrochloride represents a valuable chemical entity with diverse potential applications in drug development. Continued research into its structure-activity relationships, target engagement profiles, and formulation strategies will be crucial for realizing its full therapeutic potential. The compound's CAS number (1420824-89-0) serves as an important identifier for tracking its development across the pharmaceutical research landscape.